Cas no 2673270-36-3 (Amoxicillin-d)

Amoxicillin-d is a deuterated analog of the widely used antibiotic amoxicillin, where specific hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's stability, particularly in metabolic studies, by reducing the rate of hydrogen-deuterium exchange. Amoxicillin-d is primarily employed as an internal standard in LC-MS and HPLC analyses, ensuring precise quantification of amoxicillin in pharmacokinetic and bioanalytical research. Its high isotopic purity (>98%) and consistent chemical properties minimize interference, improving analytical accuracy. The compound retains the antibacterial activity of amoxicillin while offering superior utility in tracer studies, making it valuable for drug metabolism and residue analysis in both clinical and environmental contexts.

Amoxicillin-d structure

Product Name:Amoxicillin-d

CAS No:2673270-36-3

MF:C₁₆H₁₅D₄N₃O₅S

MW:369.43

CID:5083226

PubChem ID:76974031

Update Time:2025-05-27

Amoxicillin-d Chemical and Physical Properties

Names and Identifiers

- Amoxicillin-d
- (2S,5R,6R)-6-[[(2R)-2-amino-2-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- HY-B0467S
- 2673270-36-3
- AKOS037652715
- Amoxicillin D4
- CS-0111276
- Amoxicillin-d4
- Amoxicillin-D4 (major)
- ES-2468
- (2S,5R,6R)-6-((R)-2-amino-2-(4-hydroxyphenyl-2,3,5,6-d4)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid
- Inchi： 1S/C16H19N3O5S/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24)/t9-,10-,11+,14-/m1/s1/i3D,4D,5D,6D
- InChI Key： LSQZJLSUYDQPKJ-XFTRPVPLSA-N
- SMILES： C1(=C([2H])C(=C(C([2H])=C1[2H])[C@H](C(N[C@@H]1C(=O)N2[C@@H](C(=O)O)C(C)(C)S[C@]12[H])=O)N)[2H])O

Computed Properties

Exact Mass: 369.12964887g/mol
Monoisotopic Mass: 369.12964887g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 158Å²

Amoxicillin-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B0467S-1mg	Amoxicillin-d	2673270-36-3	≥99.0%	1mg	￥7500	2024-04-18
ChemScence	CS-0111276-1mg	Amoxicillin D4	2673270-36-3		1mg	$750.0	2022-04-27
ChemScence	CS-0111276-5mg	Amoxicillin D4	2673270-36-3		5mg	$2250.0	2022-04-27
Key Organics Ltd	ES-2468-10mg	Amoxicillin-D4 (major)	2673270-36-3	>95%	10mg	£938.00	2025-02-09
Key Organics Ltd	ES-2468-50mg	Amoxicillin-D4 (major)	2673270-36-3	>95%	50mg	£3094.00	2025-02-09
1PlusChem	1P01X0EO-1mg	Amoxicillin D4	2673270-36-3	≥99% deuterated forms (d1-d4)	1mg	$333.00	2024-05-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T10306-1mg	Amoxicillin D4	2673270-36-3	>98%	1mg	¥6900.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T10306-5mg	Amoxicillin D4	2673270-36-3	>98%	5mg	¥9790.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T10306-10mg	Amoxicillin D4	2673270-36-3	>98%	10mg	¥13200.00	2025-04-15